(1S)-1-(4-chlorophenyl)-1,3-propanediol

• Molecular Formula: C9H11ClO2
• Molecular Weight: 186.63 g/mol
• IUPAC Name: (1S)-1-(4-chlorophenyl)propane-1,3-diol
• InChI: InChI=1S/C9H11ClO2/c10-8-3-1-7(2-4-8)9(12)5-6-11/h1-4,9,11-12H,5-6H2/t9-/m0/s1
• InChI Key: LXYVQNOBTVGBGC-VIFPVBQESA-N
• Isomeric SMILES: C1=CC(=CC=C1[C@H](CCO)O)Cl
• Canonical SMILES: C1=CC(=CC=C1C(CCO)O)Cl

Description

(1S)-1-(4-chlorophenyl)-1,3-propanediol is a useful research compound. Its molecular formula is C9H11ClO2 and its molecular weight is 186.63 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 5.0 g of ethyl-4-chlorobenzoylacetate in 100 ml of methylene chloride cooled to -30° C., 77.3 ml of diisopropylaluminium hydride (1.0 mol/l toluene solution) was added, and the resulting mixture was stirred for 30 minutes and then brought back to room temperature over 3 hours, and 4.14 g of methanol and 24.3 g of water were added carefully, and the mixture was stirred for another 1.5 hours. The precipitate was filtered off, and the filtrate was concentrated. The resulting residue was purified by silica gel column chromatography (eluent; n-hexane/ethyl acetate=1/1), to obtain 2.45 g of the title compound as a pale yellow oily substance.